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Compound of Interest

Compound Name: Sanggenone H

Cat. No.: B2861354 Get Quote

Essential Safety and Handling Guide for
Sanggenone H
This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Sanggenone H. As no specific

Safety Data Sheet (SDS) for Sanggenone H is readily available, this guidance is based on

general laboratory safety principles for handling chemical compounds of unknown toxicity and

information available for structurally related flavonoids. It is imperative to handle Sanggenone
H with caution, assuming it may be hazardous until proven otherwise.

Physicochemical Properties
A summary of the known physical and chemical properties of Sanggenone H and related

compounds is provided below. This information is crucial for understanding its behavior and

potential hazards.
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Property Sanggenone H
Sanggenon
N[1]

Sanggenon
C[2]

Sanggenon
D[3]

CAS Number 86450-80-8[4] 92280-12-1 81422-93-7 81422-93-7

Molecular

Formula
C25H24O6 C25H26O6 C40H36O12 C40H36O12

Molecular Weight 420.5 g/mol 422.5 g/mol 708.7 g/mol 708.7 g/mol

Appearance Not specified Not specified Not specified Not specified

Storage

Store under

recommended

conditions in the

Certificate of

Analysis[4]

Not specified Not specified Not specified

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for Sanggenone H, a conservative approach to

personal protection is recommended. The following PPE should be worn at all times when

handling the compound.[5][6][7]
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PPE Category Recommended Equipment Rationale

Hand Protection Nitrile or neoprene gloves.

To prevent skin contact.

Double gloving may be

appropriate when handling

concentrated solutions.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. If there is

a risk of generating dust or

aerosols, a NIOSH-approved

respirator with an appropriate

particulate filter should be

used in a chemical fume hood.

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedures
This section outlines the procedural steps for the safe handling of Sanggenone H in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

Ensure that an eyewash station and safety shower are readily accessible.

Clear the work area of any unnecessary equipment or materials to minimize the risk of spills

and contamination.

2. Handling the Compound:
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Before use, carefully inspect the container for any damage.

When weighing the solid compound, do so in a fume hood or on a balance with a draft shield

to prevent the dispersal of dust.

To prepare solutions, add the solvent to the solid Sanggenone H slowly to avoid splashing.

Clearly label all containers with the compound name, concentration, date, and responsible

individual.

3. Accidental Exposure or Spill:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. Ventilate the area and clean the spill site

thoroughly. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Disposal Plan
All waste containing Sanggenone H must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Solid Waste: Collect any solid Sanggenone H and contaminated disposable items (e.g.,

weigh boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Sanggenone H in a labeled, sealed, and

appropriate hazardous waste container. Do not pour down the drain.
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Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous liquid waste. Dispose of the rinsed containers as

directed by your institution's waste management guidelines.

Experimental Workflow for Safe Handling of
Sanggenone H
The following diagram illustrates the logical workflow for safely handling Sanggenone H from

receipt to disposal.
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Safe Handling Workflow for Sanggenone H

Preparation

Handling

Cleanup & Disposal

1. Prepare Designated Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Gather All Necessary Materials

4. Weigh Solid Compound

Proceed to Handling

5. Prepare Stock Solution

6. Perform Experiment

7. Decontaminate Work Area & Equipment

Experiment Complete

8. Dispose of Waste Properly

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sanggenone H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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